![molecular formula C11H9NO3 B1528102 Spiro[cyclopropane-1,3'-[3H]indole]-2-carboxylic acid,1',2'-dihydro-2'-oxo-, (1R,2R)-rel- CAS No. 926667-78-9](/img/structure/B1528102.png)
Spiro[cyclopropane-1,3'-[3H]indole]-2-carboxylic acid,1',2'-dihydro-2'-oxo-, (1R,2R)-rel-
Overview
Description
The compound “Spiro[cyclopropane-1,3’-[3H]indole]-2-carboxylic acid,1’,2’-dihydro-2’-oxo-, (1R,2R)-rel-” is a type of spirocompound . Spirocompounds are a class of organic compounds that have two or more rings that share a single atom .
Synthesis Analysis
A similar spirocompound, 1’-acetylspiro [cyclopropane-1, 2’-[2H] indol]-3’(1’H)-one (III-1), was synthesized from anthranilic acid in three steps . These steps involved the condensation of anthranilic acid with α-bromo-γ-butyrolactone, followed by spiroannelation with acetic anhydride and triethylamine, and subsequent decarboxylation in the presence of sodium chloride .Chemical Reactions Analysis
The reactivities of similar spirocompounds to electrophiles and nucleophiles, as well as their reaction with reducing agents, have been investigated .Physical And Chemical Properties Analysis
Some spirocyclopropanes, which are similar to the compound , have been reported to show intense fluorescence properties in solutions .Scientific Research Applications
Anticancer Activity
The compound has been synthesized and evaluated for its biological activity against different human cancer cell lines such as DU-145 (prostate cancer), Hela (cervical cancer), and A-549 (lung cancer). Some of the synthesized compounds exhibited promising anticancer activity .
Diastereoselective Synthesis
The compound is used in the diastereoselective synthesis of spiro[cyclopropane-1,3’-indolin]-2’-ones through metal-free cyclopropanation using tosylhydrazone salts .
Lanthanide Amide-Catalyzed One-Pot Functionalization
The compound is involved in the lanthanide amide-catalyzed one-pot functionalization of isatins, leading to the synthesis of spiro[cyclopropane-1,3’-oxindoles] and 2-oxoindolin-3-yl phosphates .
Synthesis of Chiral 3-(piperidin-3-yl)-1H-indole Derivatives
The compound is used in the synthesis of new chiral 3-(piperidin-3-yl)-1H-indole derivatives .
Microbial Synthesis
The compound is related to microbial synthesis of (2R,3S)-isocitric acid, derivation and selection of active microbial producers, and development of their cultivation conditions .
Pharmacological Research
The compound is a subject of research for new drugs that affect the central nervous system through the serotoninergic mechanism and that show multidirectional pharmacological activity .
properties
IUPAC Name |
(1'R,3R)-2-oxospiro[1H-indole-3,2'-cyclopropane]-1'-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c13-9(14)7-5-11(7)6-3-1-2-4-8(6)12-10(11)15/h1-4,7H,5H2,(H,12,15)(H,13,14)/t7-,11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQBMGVVIMKVWJT-CPCISQLKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C12C3=CC=CC=C3NC2=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@]12C3=CC=CC=C3NC2=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[cyclopropane-1,3'-[3H]indole]-2-carboxylic acid,1',2'-dihydro-2'-oxo-, (1R,2R)-rel- |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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